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Compound of Interest

Compound Name: Thiogeraniol

Cat. No.: B3425138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for

thiogeraniol ((2E)-3,7-dimethylocta-2,6-diene-1-thiol). It is intended to equip laboratory

personnel with the necessary knowledge to handle this compound safely. Thiogeraniol, an

acyclic monoterpenoid and thiol, is utilized in the fragrance and flavor industries and is a

subject of scientific research for its potential antioxidant and antimicrobial properties.[1][2][3]

Due to its chemical nature, understanding its physicochemical properties and associated

hazards is critical for safe laboratory use.

Chemical and Physical Properties
Thiogeraniol is a yellow to orange liquid with a distinct floral aroma.[1][4] Its properties are

summarized below.
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Property Value Source(s)

Molecular Formula C₁₀H₁₈S [2][4][5]

Molecular Weight 170.32 g/mol [2][4]

CAS Number 39067-80-6 [4][5]

Appearance Yellow to orange liquid [1][4]

Density 0.903 - 0.921 g/cm³ [1][4]

Boiling Point 58 °C @ 0.35 mmHg [1]

Flash Point 52.78 °C (127.00 °F) TCC [6][7]

Refractive Index 1.503 - 1.513 [4]

Synonyms
Geranyl mercaptan, (2E)-3,7-

dimethylocta-2,6-diene-1-thiol
[4]

Hazard Identification and GHS Classification
The classification of thiogeraniol varies across different suppliers and databases, indicating a

need for careful handling regardless of the specific labeling. While some aggregated reports

suggest it does not meet GHS hazard criteria, multiple sources classify it as hazardous.[4] A

summary of the potential GHS classifications is provided below.
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Hazard Class GHS Code Description Source(s)

Flammable Liquids H226
Flammable liquid and

vapor
[4]

Skin

Corrosion/Irritation
H315 Causes skin irritation [8][9]

Skin Sensitization H317
May cause an allergic

skin reaction
[4][9]

Serious Eye

Damage/Irritation
H318 / H319

Causes serious eye

damage / Causes

serious eye irritation

[8][9]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[4]

Hazardous to the

Aquatic Environment

(Acute)

H401 / H402
Toxic to aquatic life /

Harmful to aquatic life
[8][9]

Note: Given the potential for skin irritation, sensitization, and eye damage, appropriate personal

protective equipment should always be used. Its flammability requires precautions against

ignition sources.

Toxicological Information
The toxicological profile of thiogeraniol has not been exhaustively investigated.[10] However,

available data from safety data sheets and regulatory bodies provide key insights.
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Endpoint Observation Source(s)

Acute Toxicity

No quantitative LD50 or LC50

data is readily available in the

reviewed sources.

Skin Irritation
Classified as a skin irritant

(Category 2).
[8][9]

Eye Irritation

Classified as causing serious

eye irritation (Category 2A) or

serious eye damage (Category

1).

[8][9]

Respiratory Irritation
May cause respiratory

irritation.
[4]

Sensitization
May cause an allergic skin

reaction.
[4][9]

Regulatory Status (Flavoring)

Deemed to have "No safety

concern at current levels of

intake when used as a

flavouring agent" by JECFA.

This applies to ingestion of

small amounts, not

occupational exposure.

[11][12]

Some in-vitro studies suggest thiogeraniol may possess antioxidant and antimicrobial

properties, though further research is required to confirm these effects in living organisms.[1][2]

No information regarding specific signaling pathways affected by thiogeraniol exposure was

identified in the reviewed literature.

Safe Handling and Storage Protocols
A systematic approach to handling and storage is essential to minimize risk.

Work with thiogeraniol should be conducted in a well-ventilated area.
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Use of a chemical fume hood is recommended to minimize inhalation exposure, especially

when heating the substance or when aerosols may be generated.

Proper PPE is mandatory to prevent skin and eye contact.

Protection Type Specification Source(s)

Eye/Face Protection

Chemical safety goggles or a

face shield where splashing is

possible.

[6][8]

Skin Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). Glove

manufacturer's resistance

guides should be consulted. A

lab coat should be worn.

[6][13]

Respiratory Protection

Not typically required with

adequate engineering controls.

If vapors are generated and

ventilation is insufficient, a

respirator with an appropriate

filter (e.g., Type ABEK) must

be used.

Avoid all contact with skin, eyes, and clothing.[10]

Avoid inhalation of vapors or mists.[10]

Keep away from heat, sparks, and open flames.[6][8]

Take precautionary measures against static discharge.[8]

Wash hands thoroughly after handling.[10]

Contaminated work clothing should not be allowed out of the workplace.[9]

Store in a cool, dry, well-ventilated place.[8]
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A recommended storage temperature is below -15°C.[10]

Keep container tightly closed to prevent leakage.[10]

Store under an inert atmosphere (e.g., nitrogen) and protect from light.[10]

Keep away from sources of ignition and incompatible materials like strong oxidizing agents.

[6][14]
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Receiving & Inspection
Verify label and container integrity.

Secure Storage
<-15°C, inert gas, protect from light.

Away from ignition sources.

Store Immediately

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare for Use

Chemical Handling
Use in fume hood. Avoid heat/sparks.

Ground equipment.

Waste Collection
Segregate into labeled, sealed

waste container.

Generate Waste

Decontamination & PPE Removal
Clean work area. Remove and
dispose/clean PPE properly.

After Use

Waste Disposal
Arrange for pickup by certified

hazardous waste handler.

Full Container

Click to download full resolution via product page

Caption: Workflow for the safe handling of thiogeraniol from receipt to disposal.

Emergency Procedures
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Rapid and correct response to an emergency is crucial.

Exposure Route First Aid Protocol Source(s)

Inhalation

Remove the person to fresh

air. Keep them warm and at

rest. If breathing is difficult or

has stopped, provide artificial

respiration and seek

immediate medical attention.

[10]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. Seek medical

attention.

[10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

Remove contact lenses if

present and easy to do. Seek

immediate attention from an

ophthalmologist.

[10]

Ingestion

Do NOT induce vomiting. If the

person is conscious, wash out

their mouth with water. Have

the victim drink one or two

glasses of water. Seek

immediate medical attention.

[10][15]

Suitable Extinguishing Media: Use foam, dry chemical, or carbon dioxide (CO₂).[9]

Specific Hazards: The substance is combustible and its vapors can form explosive mixtures

with air upon intense heating.[9] Vapors are heavier than air and may travel to an ignition
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source. Hazardous combustion products include toxic gases such as carbon oxides and

sulfur oxides.[9]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective chemical-resistant clothing.[10]

Personal Precautions: Evacuate the area. Avoid contact with the spilled material and do not

breathe vapors. Ensure adequate ventilation. Wear appropriate PPE as described in section

4.2.[10]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[10]

Containment and Cleanup: Cover drains. Absorb the spill with an inert, non-combustible

material such as sand, earth, or vermiculite.[15] Collect the material into a suitable, labeled,

and sealed container for proper disposal.[10] Clean the affected area thoroughly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.sigmaaldrich.com/JP/ja/sds/aldrich/163333
https://www.biosynth.com/Files/MSDS/FT/41/MSDS_FT41863_2000_EN.pdf
https://www.biosynth.com/Files/MSDS/FT/41/MSDS_FT41863_2000_EN.pdf
https://www.biosynth.com/Files/MSDS/FT/41/MSDS_FT41863_2000_EN.pdf
https://pim-resources.coleparmer.com/sds/74914.pdf
https://www.biosynth.com/Files/MSDS/FT/41/MSDS_FT41863_2000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Event Occurs

Spill / Release Personnel Exposure Fire

Evacuate Area & Don PPE Determine Route Activate alarm & evacuate

Contain spill with inert absorbent
Prevent entry into drains

Collect waste into sealed container
for hazardous disposal

Skin / Eye Contact

Dermal

Inhalation

Respiratory

Remove clothing, flush with water
for 15+ min. Seek medical aid.

Move to fresh air.
Seek immediate medical aid.

If trained and safe, use CO2,
dry chemical, or foam extinguisher.

Keep away from heat and vapors.
Alert emergency responders.

Click to download full resolution via product page

Caption: Decision tree for emergency response to thiogeraniol incidents.

Experimental Protocol Considerations
Detailed experimental protocols for the toxicological and safety testing of thiogeraniol are not

available in the public domain sources reviewed. However, the data presented (e.g., flash

point, irritation potential) are typically derived from standardized methodologies, such as those

established by the Organisation for Economic Co-operation and Development (OECD) for

health effects or ASTM International for physical hazards.
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Skin Irritation: Assays such as the OECD Test Guideline 439 (In Vitro Skin Irritation:

Reconstructed Human Epidermis Test Method) are commonly used to assess skin irritation

potential without the use of animals.

Eye Irritation: Methods like the OECD Test Guideline 492 (Reconstructed human Cornea-like

Epithelium (RhCE) test method for identifying chemicals not requiring classification and

labelling for eye irritation or serious eye damage) are standard.

Flash Point: The Tag Closed Cup (TCC) method is a standard procedure for determining the

flash point of flammable liquids, as indicated by the data source.[6][7]

Researchers should always document the specific safety measures taken within their

experimental protocols when working with thiogeraniol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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